Cas no 65922-85-2 (5-Methylmorpholin-3-one)

• Product Name: 5-Methylmorpholin-3-one
• CAS No: 65922-85-2
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD07781030
• CID: 1087422
• PubChem ID: 12400354
• Update Time: 2025-05-19

5-Methylmorpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-Methylmorpholin-3-one
• 5-METHYL-3-MORPHOLINONE
• 5-methyl-3-morpholinone(SALTDATA: FREE)
• 5-Methyl-3-oxomorpholin
• 5-METHYL-MORPHOLIN-3-ONE
• SB22030
• BS-29298
• EN300-155451
• MFCD12547742
• MFCD12031299
• SY034292
• MFCD07781030
• SCHEMBL305901
• CS-0146686
• SB22029
• AKOS006287791
• WWPWUBHXXRVWJK-UHFFFAOYSA-N
• 3-Morpholinone,5-methyl-
• DTXSID10496450
• 5-methylmorpholin-3-one;(R)-5-Methylmorpholin-3-one
• AT30200
• DB-359064
• 65922-85-2
• A804374

• MDL： MFCD07781030
• Inchi： 1S/C5H9NO2/c1-4-2-8-3-5(7)6-4/h4H,2-3H2,1H3,(H,6,7)
• InChI Key： WWPWUBHXXRVWJK-UHFFFAOYSA-N
• SMILES： O1CC(NC(C)C1)=O

Computed Properties

• Exact Mass: 115.06300
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.046
• Boiling Point: 290.9°C at 760 mmHg
• Flash Point: 129.8°C
• Refractive Index: 1.426
• PSA: 38.33000
• LogP: -0.14990

Additional information on 5-Methylmorpholin-3-one

5-Methylmorpholin-3-one: A Comprehensive Overview

5-Methylmorpholin-3-one (CAS No. 65922-85-2) is a versatile organic compound that has garnered significant attention in various scientific and industrial fields. This compound, also referred to as Morpholine-3-one with a methyl substituent, belongs to the class of morpholines, which are six-membered heterocyclic amines. Its structure consists of a morpholine ring with a ketone group at the 3-position and a methyl group at the 5-position, making it a unique derivative with distinct chemical and physical properties.

The synthesis of 5-Methylmorpholin-3-one can be achieved through several methods, including the oxidation of corresponding alcohols or the cyclization of amino carbonyl compounds. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the morpholine ring, thereby reducing reaction times and improving yields.

One of the most notable applications of 5-Methylmorpholin-3-one is in the pharmaceutical industry. Its ability to act as a bioisostere of other morpholine derivatives makes it valuable in drug design. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for developing novel therapeutic agents. Moreover, its role as an intermediate in the synthesis of more complex molecules has further expanded its utility in medicinal chemistry.

In addition to its pharmaceutical applications, 5-Methylmorpholin-3-one finds use in agrochemicals and materials science. Its ability to act as a stabilizer or additive in agricultural formulations has been explored in recent studies. Furthermore, its unique electronic properties make it a candidate for applications in organic electronics, such as semiconducting materials or components in organic light-emitting diodes (OLEDs).

The chemical stability and reactivity of 5-Methylmorpholin-3-one are critical factors influencing its applications. Recent research has focused on understanding its thermal stability and reactivity under various conditions. For example, studies have demonstrated that this compound can undergo nucleophilic addition reactions under specific conditions, making it a valuable intermediate in organic synthesis.

From an environmental perspective, the ecological impact of 5-Methylmorpholin-3-one has also been investigated. Researchers have assessed its biodegradability and potential toxicity to aquatic organisms. These studies are essential for ensuring that its use aligns with sustainable practices and regulatory requirements.

In conclusion, 5-Methylmorpholin-3-one (CAS No. 65922-85-2) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties, coupled with ongoing advancements in synthetic methods and application development, position it as an important molecule for future innovations. As research continues to uncover new potential uses and improve existing applications, 5-Methylmorpholin-3-one is poised to play an increasingly significant role in both academic and industrial settings.